Cas no 1256358-86-7 (2,5-Difluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2,5-Difluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1256358-86-7
• MF: C₁₁H₁₄BF₂NO₂
• MW: 241.04217004776
• MDL: MFCD17926496
• CID: 828629
• Update Time: 2025-06-08

2,5-Difluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2,5-Difluoropyridine-3-boronic acid pinacol ester
• X0402

• MDL： MFCD17926496
• Inchi： 1S/C11H14BF2NO2/c1-10(2)11(3,4)17-12(16-10)8-5-7(13)6-15-9(8)14/h5-6H,1-4H3
• InChI Key： YAMDNBNPGRWGIW-UHFFFAOYSA-N
• SMILES： FC1C(B2OC(C)(C)C(C)(C)O2)=CC(=CN=1)F

Computed Properties

• Exact Mass: 241.10900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 31.35000
• LogP: 1.65900

Additional information on 2,5-Difluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Research Brief on 2,5-Difluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 1256358-86-7)

2,5-Difluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 1256358-86-7) is a boronic ester derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in oncology and infectious diseases.

The compound's unique structure, featuring a pyridine ring with fluorine substituents and a boronic ester moiety, enhances its reactivity and selectivity in coupling reactions. This makes it an attractive building block for the synthesis of biologically active molecules. Recent research has focused on optimizing its synthetic routes and exploring its applications in drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of kinase inhibitors, which are crucial for targeted cancer therapies.

In addition to its synthetic applications, 2,5-Difluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has been investigated for its role in proteolysis-targeting chimeras (PROTACs). PROTACs are a promising class of therapeutics that degrade disease-causing proteins via the ubiquitin-proteasome system. A recent preprint on bioRxiv reported the successful incorporation of this compound into PROTACs targeting oncogenic proteins, showcasing its potential in next-generation cancer treatments.

Despite its promising applications, challenges remain in the large-scale production and stability of this compound. Researchers are actively working on improving its synthetic yield and storage conditions to facilitate its broader adoption in industrial and academic settings. Collaborative efforts between chemists and biologists are expected to further unlock its potential in drug development.

In conclusion, 2,5-Difluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 1256358-86-7) represents a valuable tool in modern medicinal chemistry. Its applications in Suzuki-Miyaura cross-coupling and PROTAC technology underscore its importance in the development of innovative therapeutics. Ongoing research aims to address its limitations and expand its utility, making it a compound of great interest for future studies.